2-(2',4'-DifluorobenZyloxy)-4-fluorophenylZinc bromide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-(2’,4’-Difluorobenzyloxy)-4-fluorophenylzinc bromide, 0.25 M in tetrahydrofuran (THF) is an organozinc reagent used in organic synthesis. This compound is particularly valuable in cross-coupling reactions, such as Negishi coupling, where it serves as a nucleophile to form carbon-carbon bonds. The presence of fluorine atoms in the molecule enhances its reactivity and stability, making it a useful intermediate in the synthesis of various fluorinated organic compounds.
Properties
Molecular Formula |
C13H8BrF3OZn |
|---|---|
Molecular Weight |
382.5 g/mol |
IUPAC Name |
bromozinc(1+);2,4-difluoro-1-[(3-fluorobenzene-6-id-1-yl)oxymethyl]benzene |
InChI |
InChI=1S/C13H8F3O.BrH.Zn/c14-10-2-1-3-12(6-10)17-8-9-4-5-11(15)7-13(9)16;;/h1-2,4-7H,8H2;1H;/q-1;;+2/p-1 |
InChI Key |
GOLBMWLKQXXRSJ-UHFFFAOYSA-M |
Canonical SMILES |
C1=CC(=CC(=[C-]1)OCC2=C(C=C(C=C2)F)F)F.[Zn+]Br |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(2’,4’-Difluorobenzyloxy)-4-fluorophenylzinc bromide typically involves the following steps:
Preparation of 2,4-difluorobenzyl bromide: This can be achieved by bromination of 2,4-difluorotoluene using N-bromosuccinimide (NBS) in the presence of a radical initiator such as benzoyl peroxide.
Formation of the Grignard reagent: The 2,4-difluorobenzyl bromide is then reacted with magnesium turnings in anhydrous ether to form 2,4-difluorobenzylmagnesium bromide.
Transmetalation: The Grignard reagent is subsequently treated with zinc bromide in THF to yield 2-(2’,4’-Difluorobenzyloxy)-4-fluorophenylzinc bromide.
Industrial Production Methods
Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves stringent control of reaction conditions to ensure high yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process.
Chemical Reactions Analysis
Types of Reactions
2-(2’,4’-Difluorobenzyloxy)-4-fluorophenylzinc bromide undergoes various types of reactions, including:
Substitution Reactions: It can participate in nucleophilic substitution reactions, where the zinc bromide moiety is replaced by other nucleophiles.
Cross-Coupling Reactions: It is widely used in cross-coupling reactions such as Negishi coupling, where it reacts with organic halides or pseudohalides in the presence of a palladium catalyst to form carbon-carbon bonds.
Common Reagents and Conditions
Palladium Catalysts: Commonly used in cross-coupling reactions.
Solvents: THF is often used due to its ability to stabilize organozinc reagents.
Reaction Conditions: Typically carried out under inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.
Major Products
The major products formed from these reactions are typically fluorinated aromatic compounds, which are valuable intermediates in the synthesis of pharmaceuticals, agrochemicals, and materials science.
Scientific Research Applications
2-(2’,4’-Difluorobenzyloxy)-4-fluorophenylzinc bromide has several scientific research applications:
Chemistry: Used as a reagent in the synthesis of complex organic molecules, particularly those containing fluorine atoms.
Biology: Employed in the development of fluorinated bioactive compounds, which can have enhanced biological activity and stability.
Medicine: Utilized in the synthesis of fluorinated pharmaceuticals, which often exhibit improved pharmacokinetic properties.
Industry: Applied in the production of advanced materials, including fluorinated polymers and liquid crystals.
Mechanism of Action
The mechanism by which 2-(2’,4’-Difluorobenzyloxy)-4-fluorophenylzinc bromide exerts its effects involves the formation of carbon-carbon bonds through nucleophilic substitution and cross-coupling reactions. The zinc atom in the compound acts as a Lewis acid, stabilizing the negative charge on the carbon atom and facilitating its reaction with electrophiles. The presence of fluorine atoms enhances the reactivity of the compound by increasing the electron density on the aromatic ring.
Comparison with Similar Compounds
Similar Compounds
2,4-Difluorophenylzinc bromide: Similar in structure but lacks the benzyloxy group.
4-Fluorophenylzinc bromide: Contains only one fluorine atom and no benzyloxy group.
2,4-Difluorobenzylzinc bromide: Similar but without the additional fluorine atom on the aromatic ring.
Uniqueness
2-(2’,4’-Difluorobenzyloxy)-4-fluorophenylzinc bromide is unique due to the presence of both benzyloxy and multiple fluorine substituents, which enhance its reactivity and stability. This makes it particularly valuable in the synthesis of complex fluorinated organic compounds.
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
